Cas no 1820706-21-5 (2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride
• CAS No: 1820706-21-5
• MF: C₉H₁₇Cl₂N₃O
• MW: 254.156780004501
• MDL: MFCD29034003
• CID: 4620742
• PubChem ID: 119056955
• Update Time: 2025-06-11

2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride
• 2-(1-methylpyrazol-4-yl)oxan-4-amine;dihydrochloride
• Z2217033026

• MDL： MFCD29034003
• Inchi： 1S/C9H15N3O.2ClH/c1-12-6-7(5-11-12)9-4-8(10)2-3-13-9;;/h5-6,8-9H,2-4,10H2,1H3;2*1H
• InChI Key： ANUFBLFWRCDFSK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1C1C=NN(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 53.1

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride

Research Brief on 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine Dihydrochloride (CAS: 1820706-21-5)

2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride (CAS: 1820706-21-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and tetrahydropyran structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride involves a multi-step process that includes the functionalization of the pyrazole ring and subsequent coupling with a tetrahydropyran scaffold. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also developed scalable routes to produce this molecule in larger quantities, facilitating its use in high-throughput screening and mechanistic studies.

In terms of biological activity, 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride has demonstrated notable efficacy in inhibiting specific kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro studies indicate that this compound exhibits selective binding to target proteins, with IC50 values in the low micromolar range. Furthermore, its pharmacokinetic profile, including solubility and metabolic stability, has been evaluated in animal models, revealing favorable properties for oral administration.

Recent publications have highlighted the compound's potential in treating diseases such as cancer and autoimmune disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride effectively suppressed tumor growth in xenograft models by targeting a key signaling pathway. Another study in Bioorganic & Medicinal Chemistry Letters explored its anti-inflammatory effects, suggesting its utility in managing chronic inflammatory conditions.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to elucidate its mechanism of action at the molecular level and to design derivatives with enhanced therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine dihydrochloride represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies will likely focus on refining its pharmacological properties and exploring its applications in combination therapies.